Cas no 2137883-35-1 (tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate
• CAS No: 2137883-35-1
• MF: C₁₉H₂₉NO₄
• MW: 335.437865972519
• CID: 6454588
• PubChem ID: 165471078
• Update Time: 2025-06-20

tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2137883-35-1
• tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate
• EN300-799555

• Inchi： 1S/C19H29NO4/c1-15(13-23-14-16-9-7-6-8-10-16)11-17(21)12-20(5)18(22)24-19(2,3)4/h6-10,15H,11-14H2,1-5H3
• InChI Key： FPXRXGXDSZXGSA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)CC(CN(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 335.20965841g/mol
• Monoisotopic Mass: 335.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate

tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate (CAS No. 2137883-35-1): A Comprehensive Overview

tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate (CAS No. 2137883-35-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in synthetic pathways.

The tert-butyl group, a common protecting group in organic synthesis, provides stability and protection to the amine functionality during various chemical transformations. The benzyloxy moiety, attached to the pentyl chain, introduces aromatic character and enhances the compound's solubility and reactivity profile. The methylcarbamate functionality imparts additional reactivity and functional versatility, making this compound a valuable building block in the synthesis of complex molecules.

Recent studies have highlighted the importance of tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate in the context of drug discovery and development. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers demonstrated that the compound's unique structure facilitated the efficient synthesis of these agents, which exhibited potent antiviral activity against several clinically relevant viruses.

In another study published in Organic Letters, scientists explored the use of tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate as a precursor for the synthesis of bioactive peptides. The compound's ability to undergo selective deprotection and functionalization reactions made it an ideal candidate for constructing complex peptide structures with high purity and yield. This research underscores the compound's versatility and potential in peptide chemistry.

The physical and chemical properties of tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate have also been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 75 to 78°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various reaction conditions makes it suitable for use in both laboratory-scale and industrial-scale processes.

In terms of safety and handling, tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate should be stored under dry conditions and protected from light to maintain its integrity. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage.

The future prospects for tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate are promising. Ongoing research is focused on optimizing its synthetic routes to improve yield and reduce costs, making it more accessible for large-scale applications. Additionally, efforts are being made to explore its potential as a lead compound for developing new drugs targeting various diseases, including viral infections, cancer, and neurological disorders.

In conclusion, tert-butyl N-[5-(benzyloxy)-4-methyl-2-oxopentyl]-N-methylcarbamate (CAS No. 2137883-35-1) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on the development of novel therapeutic agents and advanced synthetic strategies.